Cas no 1705554-93-3 (4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine)

• Product Name: 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine
• CAS No: 1705554-93-3
• MF: C₁₇H₁₈BrNO₄S₂
• MW: 444.363121509552
• CID: 6567453
• PubChem ID: 90589537
• Update Time: 2025-05-20

4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine
• 1-((4-bromophenyl)sulfonyl)-4-(phenylsulfonyl)piperidine
• AKOS024882049
• 1705554-93-3
• F6441-2684
• 4-(benzenesulfonyl)-1-(4-bromophenyl)sulfonylpiperidine

• Inchi： 1S/C17H18BrNO4S2/c18-14-6-8-17(9-7-14)25(22,23)19-12-10-16(11-13-19)24(20,21)15-4-2-1-3-5-15/h1-9,16H,10-13H2
• InChI Key： XQNZATLYXXIDMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCC(CC1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 442.98606g/mol
• Monoisotopic Mass: 442.98606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine

Recent Advances in the Study of 4-(Benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine (CAS: 1705554-93-3)

The compound 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine (CAS: 1705554-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dual sulfonyl groups attached to a piperidine core, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of enzyme inhibition and anticancer drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to elucidate the binding interactions between 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine and target proteins. These studies suggest that the compound's sulfonyl groups play a critical role in forming hydrogen bonds and hydrophobic interactions with active sites, thereby modulating enzyme activity.

In addition to its enzyme inhibitory properties, recent in vitro and in vivo studies have explored the anticancer potential of this compound. Preliminary results indicate that 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies reveal that the compound induces apoptosis through the activation of caspase-dependent pathways and the inhibition of key survival signals. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Another significant advancement in the study of this molecule is the optimization of its synthetic route. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis of 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine using palladium-catalyzed cross-coupling reactions, which could facilitate its large-scale production for further preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance its pharmacological profile and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 4-(benzenesulfonyl)-1-(4-bromobenzenesulfonyl)piperidine (CAS: 1705554-93-3) represents a versatile scaffold with significant potential in drug discovery. Its dual sulfonyl groups and piperidine core offer multiple avenues for chemical modification and biological targeting. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases, particularly cancer and inflammatory disorders.